2-(1,3-dioxolan-2-yl)benzaldehyde
Overview
Description
“2-(1,3-dioxolan-2-yl)benzaldehyde” is a chemical compound with the molecular formula C10H10O3 . It is also known as p-dioxane benzaldehyde .
Synthesis Analysis
Dioxolanes can be prepared by acetalization of aldehydes and ketalization of ketones with ethylene glycol . For example, deprotection of 2-phenyl-1,3-dioxolane to benzaldehyde can be achieved in water in five minutes at 30 °C .Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzaldehyde group attached to a 1,3-dioxolane ring . The molecular weight is 178.18 .Chemical Reactions Analysis
Benzaldehyde,4-(1,3-dioxolan-2-yl)- is known for its ability to react with a wide range of reagents, making it an important intermediate in organic synthesis .Physical and Chemical Properties Analysis
The boiling point of “this compound” is 81 °C (Press: 0.1 Torr) and its density is predicted to be 1.214±0.06 g/cm3 .Scientific Research Applications
Heterogeneous Catalysis in Glycerol Conversion
2-(1,3-dioxolan-2-yl)benzaldehyde is involved in the acid-catalyzed condensation of glycerol with benzaldehyde. This process, using various solid acids as heterogeneous catalysts, leads to the production of [1,3]dioxan-5-ols and [1,3]dioxolan-4-yl-methanols, which are potential novel platform chemicals. [1,3]dioxan-5-ols, in particular, are precursors for 1,3-propanediol derivatives (Deutsch, Martin, & Lieske, 2007).
Polymer Synthesis and Characterization
The compound is used in the synthesis of poly[(2-phenyl-1,3-dioxolane-4-yl)methyl methacrylate], which is polymerized by benzoyl peroxide. The polymer's characterization, thermal degradation, and volatile degradation products are extensively studied, providing insights into the structural and thermal properties of materials derived from this compound (Coskun et al., 1998).
Asymmetric Nucleophilic Substitution
Organolithium reagents react with this compound in the presence of chiral ligands, resulting in monosubstitution products with high enantiomeric excess. This finding is significant for the synthesis of enantioenriched compounds, demonstrating the compound's role in stereoselective synthesis (Müller, Nury, & Bernardinelli, 2001).
Hydrolysis and Hydrogenolysis Studies
The hydrolysis and hydrogenolysis of this compound are studied in the presence of heterogeneous catalysts. These studies help understand stereoelectronic effects in cyclic acetals and thioacetals, contributing to knowledge in catalysis and reaction mechanisms (Moreau et al., 1997).
Safety and Hazards
Properties
IUPAC Name |
2-(1,3-dioxolan-2-yl)benzaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O3/c11-7-8-3-1-2-4-9(8)10-12-5-6-13-10/h1-4,7,10H,5-6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNWFBJINYXHJDW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(O1)C2=CC=CC=C2C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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